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Compound of Interest

Compound Name: 5-nitroso-1H-imidazole

Cat. No.: B15421489 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This document provides detailed application notes and experimental protocols for the

laboratory synthesis of 5-nitroso-1H-imidazole. The synthesis is presented as a two-step

process, commencing with the preparation of the precursor, 5-amino-1H-imidazole, followed by

its nitrosation to yield the target compound.

I. Synthetic Pathway Overview
The synthesis of 5-nitroso-1H-imidazole is achieved through a two-step reaction sequence.

The first step involves the cyclization of diaminomaleonitrile (DAMN) with a formylating agent to

produce 5-amino-1H-imidazole. The subsequent step is the diazotization of the amino group

followed by nitrosation to yield 5-nitroso-1H-imidazole.
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Diaminomaleonitrile

Step 1:
Cyclization

Formylating Agent
(e.g., Formamidine acetate)

5-Amino-1H-imidazole

Step 2:
Nitrosation

Nitrosating Agent
(e.g., NaNO2, H+)

5-Nitroso-1H-imidazole
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Reactants
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Reflux (4-6h)

Cool & Precipitate
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Recrystallize from Water

Filter & Wash

Dry

5-Amino-1H-imidazole
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To cite this document: BenchChem. [Synthesis of 5-Nitroso-1H-imidazole: Application Notes
and Protocols]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b15421489#laboratory-synthesis-protocols-for-5-
nitroso-1h-imidazole]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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